Cas no 36396-99-3 (N6-Cyclohexyladenosine)

N6-Cyclohexyladenosine (CHA) is a selective adenosine A1 receptor agonist, widely utilized in pharmacological research due to its high affinity and specificity for A1 receptors. Its cyclohexyl substitution enhances receptor binding stability, making it a valuable tool for studying adenosine-mediated signaling pathways. CHA exhibits potent inhibitory effects on adenylyl cyclase activity, reducing cAMP levels and modulating cardiovascular and neurological functions. This compound is particularly useful in investigations of myocardial ischemia, neuroprotection, and anti-inflammatory responses. Its well-characterized pharmacokinetic profile and consistent bioactivity ensure reliable experimental outcomes, supporting its role in both in vitro and in vivo studies. CHA is commonly supplied in high-purity formulations for research applications.

N6-Cyclohexyladenosine structure

Product Name:N6-Cyclohexyladenosine

CAS No:36396-99-3

MF:C₁₆H₂₃N₅O₄

MW:349.384923219681

CID:309170

PubChem ID:24278351

Update Time:2025-10-16

N6-Cyclohexyladenosine Chemical and Physical Properties

Names and Identifiers

- (2R,3R,4S,5R)-2-(6-(Cyclohexylamino)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
- Adenosine,N-cyclohexyl-
- CHA
- N6-Cyclohexyladenosine
- Cyclohexyladenosine
- N-Cyclohexyladenosine
- E78490
- N6 -cyclohexyladenosine
- Q27087820
- CS-5050
- NCGC00093771-03
- NCGC00093771-06
- N6-Cyclohexylado (CHA)
- PDSP1_000670
- MFCD00036808
- PDSP2_001009
- NCGC00093771-01
- C 9901
- (2R,3R,4S,5R)-2-[6-(cyclohexylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- Lopac0_000331
- SDCCGSBI-0050319.P002
- AKOS016009588
- HY-18939
- GTPL423
- PDSP2_000660
- 2-[6-Amino-2-(2-morpholin-4-yl-ethylamino)-purin-9-yl]-5-hydroxymethyl-tetrahydro-furan-3,4-diol
- N(6)-Cyclohexyladenosine
- CHEMBL45891
- SCHEMBL145856
- PDSP1_001025
- A855738
- NCGC00093771-02
- 36396-99-3
- Tox21_500331
- NCGC00093771-04
- n6-cyclohexyl[3h]adenosine
- PDSP2_001007
- LP00331
- NCGC00261016-01
- CCG-204426
- SR-01000075797
- HMS3261C03
- BDBM50009552
- PDSP1_001023
- SR-01000075797-1
- BS-49179
- N-6-cyclohexyladenosine
- EU-0100331
- Adenosine, N-cyclohexyl-
- AC-27401
- SZBULDQSDUXAPJ-XNIJJKJLSA-N
- (2R,3R,4S,5R)-2-(6-(cyclohexylamino)purin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- DB-371298
- Cyclohexyladenosine; N-Cyclohexyladenosine;
- DTXSID70957734
- DTXCID801385663
- N6-cyclohexyl-adenosine
- (3)H-N(6)-cyclohexyladenosine
- MDL： MFCD00036808
- Inchi： 1S/C16H23N5O4/c22-6-10-12(23)13(24)16(25-10)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h7-10,12-13,16,22-24H,1-6H2,(H,17,18,20)/t10-,12-,13-,16-/m1/s1
- InChI Key： SZBULDQSDUXAPJ-XNIJJKJLSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1CCCCC1)O)O

Computed Properties

Exact Mass: 349.17500
Monoisotopic Mass: 349.17500423g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 126Å²

Experimental Properties

Density: 1.71±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 675.2°C at 760 mmHg
Solubility: Very slightly soluble (0.1 g/l) (25 º C),
PSA: 125.55000
LogP: 0.25540

N6-Cyclohexyladenosine Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

N6-Cyclohexyladenosine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DC23227-100 mg	N6-Cyclohexyladenosine	36396-99-3	>98%	100mg	$150.0	2022-02-28
DC Chemicals	DC23227-250 mg	N6-Cyclohexyladenosine	36396-99-3	>98%	250mg	$300.0	2022-02-28
DC Chemicals	DC23227-1 g	N6-Cyclohexyladenosine	36396-99-3	>98%	1g	$600.0	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T12160-2 mg	N6-Cyclohexyladenosine	36396-99-3	98.31%	2mg	￥199.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T12160-5 mg	N6-Cyclohexyladenosine	36396-99-3	98.31%	5mg	￥292.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T12160-10 mg	N6-Cyclohexyladenosine	36396-99-3	98.31%	10mg	￥417.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T12160-25 mg	N6-Cyclohexyladenosine	36396-99-3	98.31%	25mg	￥959.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T12160-50 mg	N6-Cyclohexyladenosine	36396-99-3	98.31%	50mg	￥1587.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T12160-100 mg	N6-Cyclohexyladenosine	36396-99-3	98.31%	100MG	￥2381.00	2022-02-28
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T12160-1 mL * 10 mM (in DMSO)	N6-Cyclohexyladenosine	36396-99-3	98.31%	1 mL * 10 mM (in DMSO)	￥392.00	2022-02-28